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Compound of Interest

Compound Name: Butyl formate

Cat. No.: B146142 Get Quote

For laboratory professionals engaged in drug development and scientific research, the

meticulous handling of chemicals is paramount to ensuring both personal safety and

experimental integrity. This document provides immediate and essential safety protocols,

operational plans, and disposal procedures for Butyl formate. Adherence to these guidelines

will minimize exposure risks and foster a secure laboratory environment.

Immediate Safety and Handling
Butyl formate is a colorless, flammable liquid with a pungent odor.[1] It poses several hazards,

including flammability and potential irritation to the eyes, skin, and respiratory tract.[2][3]

Ingestion may lead to gastrointestinal irritation and central nervous system depression.[2]

Therefore, strict adherence to safety protocols is crucial.

Engineering Controls: Facilities must be equipped with an eyewash station and a safety

shower.[2] Use adequate general or local explosion-proof ventilation to maintain airborne

concentrations below exposure limits.[2]

Handling Procedures:

Wash hands thoroughly after handling.[2]

Use with adequate ventilation and ground and bond containers during material transfer.[2]

Employ spark-proof tools and explosion-proof equipment.[2]
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Avoid contact with eyes, skin, and clothing.[2]

Keep containers tightly closed and away from heat, sparks, and open flames.[2]

Avoid ingestion and inhalation.[2]

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from

incompatible substances such as strong acids, strong bases, and strong oxidizing agents.[1][2]

This should be in a designated flammables area.[1][2]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is necessary to prevent skin and eye

contact, as well as inhalation.
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Protection Type Required PPE
Specifications & Best
Practices

Eye and Face Protection
Safety Goggles with Side-

Shields or Face Shield

Must conform to OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[2]

A face shield should be used

when there is a significant risk

of splashes.

Hand Protection Chemical-Resistant Gloves

Wear appropriate protective

gloves to prevent skin

exposure.[2] Butyl rubber

gloves are recommended for

handling hazardous chemicals

and solvents.[4][5]

Body Protection
Laboratory Coat or Protective

Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[2] A chemical-

resistant apron may be

necessary for larger quantities

or increased splash risk.

Respiratory Protection Approved Respirator

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed whenever

workplace conditions warrant

respirator use.[2] Use a

NIOSH/MSHA or European

Standard EN 136 approved

respirator if exposure limits are

exceeded.[1]
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Quantitative Safety Data
Parameter Value

Flash Point 18 °C / 64.4 °F[1][2]

Autoignition Temperature 320 °C / 608 °F[1]

Explosion Limits Lower: 1.7 vol % Upper: 8.0 vol %[2]

ACGIH TLV (TWA) 50 ppm (205 mg/m³)[3]

Oral LD50 (Rabbit) 2656 mg/kg[2]

Emergency Procedures
First Aid Measures:

Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Get medical aid.[2]

Skin: Get medical aid. Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes.[2]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Get medical aid.[2]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Get medical aid.[2]

Fire-Fighting Measures:

Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam.[2][3]

Water may be ineffective as the material is lighter than water and fire may be spread.[2]

Vapors are heavier than air and can travel to a source of ignition and flash back.[2]

Wear self-contained breathing apparatus and protective clothing.[3]
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Accidental Release Measures:

Clean up spills immediately, observing precautions in the Protective Equipment section.[2]

Remove all sources of ignition and use a spark-proof tool.[2]

Provide ventilation.[2]

Absorb the spill with inert material (e.g., vermiculite, sand, or earth) and place it in a suitable

container for disposal.[2]

Prevent runoff from entering storm sewers and ditches.[2]

Disposal Plan
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[2] Dispose of this material and its container at a licensed hazardous-waste

disposal plant.[6][7] Empty containers retain product residue and can be dangerous.[1] Do not

pressurize, cut, weld, braze, solder, drill, grind, or expose empty containers to heat, sparks, or

open flames.[2]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of Butyl formate from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.ie [fishersci.ie]

2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

3. chemicalbull.com [chemicalbull.com]

4. safetyware.com [safetyware.com]

5. Protective Equipment for Working With Solvents | MicroCare [microcare.com]

6. capotchem.com [capotchem.com]

7. Butyl Formate | 592-84-7 | TCI AMERICA [tcichemicals.com]

To cite this document: BenchChem. [Safeguarding Your Research: Essential Protocols for
Handling Butyl Formate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146142#personal-protective-equipment-for-handling-
butyl-formate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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